Cas no 2138190-01-7 (sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate)

• Product Name: sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate
• CAS No: 2138190-01-7
• MF: C₈H₁₀NNaO₄S
• MW: 239.224071979523
• CID: 6564437
• PubChem ID: 165453800
• Update Time: 2025-11-06

sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138190-01-7
• EN300-723611
• sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate

• Inchi： 1S/C8H11NO4S.Na/c1-3-13-8(10)7-4-6(14(11)12)5-9(7)2;/h4-5H,3H2,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： ULJQDXOCAUEGEL-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(=O)OCC)N(C)C=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 239.02282326g/mol
• Monoisotopic Mass: 239.02282326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Additional information on sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate

Introduction to Sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate (CAS No. 2138190-01-7)

Sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate (CAS No. 2138190-01-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring both ethoxycarbonyl and sulfinate functional groups, makes it a versatile intermediate in organic synthesis, particularly in the creation of complex heterocyclic compounds.

The sodium counterion in this compound not only influences its solubility and stability but also enhances its reactivity in certain chemical transformations. This makes Sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate a valuable reagent in the synthesis of pharmaceutical intermediates and fine chemicals. Recent advancements in synthetic methodologies have highlighted its utility in constructing intricate molecular frameworks, which are essential for developing novel therapeutic agents.

In the realm of medicinal chemistry, the incorporation of pyrrole derivatives into drug candidates has been extensively studied due to their broad spectrum of biological activities. The presence of the methyl group and the pyrrole core in Sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate contributes to its potential as a precursor for pharmacologically active compounds. For instance, modifications at the 5-position can lead to derivatives with enhanced binding affinity to biological targets, making them promising candidates for drug discovery.

The sulfinate group appended to the pyrrole ring introduces a polar moiety that can influence both the solubility and interactions of the compound with biological systems. This feature is particularly advantageous in designing prodrugs or drug delivery systems where solubility and bioavailability are critical factors. Additionally, the ethoxycarbonyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent research has demonstrated the utility of Sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate in the synthesis of antiviral and anti-inflammatory agents. The pyrrole scaffold is known to exhibit significant pharmacological activity, and by leveraging this compound as an intermediate, researchers have been able to develop novel molecules with improved efficacy and reduced side effects. The ability to modify key functional groups while maintaining structural integrity has made this compound a cornerstone in modern drug design.

The synthesis of Sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized protocols ensures the highest yield and purity of the final product. Industrial-scale production often employs catalytic methods to enhance efficiency and reduce environmental impact, aligning with global trends toward sustainable chemistry.

In conclusion, Sodium 5-(ethoxycarbonyl)-1-methyl-1H-pyrrole-3-sulfinate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly crucial role in addressing complex diseases and improving patient outcomes.